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Compound of Interest

Compound Name: Chromium-54

CAS No.: 14304-97-3

Cat. No.: B1248130

Get Quote

For researchers, scientists, and professionals in drug development engaged in precise isotopic

analysis, the validation of Chromium-54 (⁵⁴Cr) measurements is a critical step to ensure data

accuracy and reliability. This guide provides a comprehensive comparison of methodologies for

⁵⁴Cr validation, with a central focus on the use of NIST Standard Reference Material (SRM)

979. This document outlines the certified values of this standard, details experimental protocols

for its use, and compares its application with alternative validation strategies, supported by

experimental data from various studies.

Data Presentation: Performance Metrics in ⁵⁴Cr
Measurement Validation
The accurate determination of ⁵⁴Cr isotopic abundances is heavily reliant on the analytical

methodology and the reference materials used for calibration and validation. The following

table summarizes key performance metrics from studies utilizing NIST SRM 979 for the

validation of ⁵⁴Cr measurements by Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS), a prevalent technique for high-precision isotope ratio analysis.
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Parameter
Certified Value
(NIST SRM 979)

Reported
Measurement
Performance (MC-
ICP-MS)

Alternative
Method/Material
Performance

⁵⁴Cr Atom Percent 2.365 ± 0.005[1] - -

⁵⁴Cr/⁵²Cr Absolute

Abundance Ratio
0.02822 ± 0.00006[1]

External

reproducibility of <20

ppm for the ⁵⁴Cr/⁵²Cr

ratio has been

reported.[2] Another

study reported a

precision of ±0.10‰

(100 ppm) for ⁵⁴Cr/

⁵²Cr ratio

measurements.[3]

Using a Cr double

spike with TIMS can

achieve 2-standard

error precisions of

~0.10 for ε⁵⁴Cr.[4]

Methodology

Single filament

(platinum) mass

spectrometry[1]

Multi-Collector

Inductively Coupled

Plasma Mass

Spectrometry (MC-

ICP-MS) with

standard-sample

bracketing.[3][5]

Thermal Ionization

Mass Spectrometry

(TIMS) with a double-

spike technique.[4]

Instrumentation
Not specified in

certificate
MC-ICP-MS TIMS

Experimental Protocols: A Synthesized Approach to
⁵⁴Cr Validation using NIST SRM 979
The following protocol for the validation of ⁵⁴Cr measurements using NIST SRM 979 is a

synthesis of methodologies reported in peer-reviewed literature. It is intended to provide a

comprehensive workflow for researchers.

Preparation of NIST SRM 979 Standard Solution
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Material: NIST SRM 979 is supplied as hydrated chromium nitrate [Cr(NO₃)₃·9H₂O].[1]

Dissolution: Accurately weigh a suitable amount of NIST SRM 979 and dissolve it in a high-

purity acid matrix, typically nitric acid (HNO₃), to a known volume to create a stock solution.

Subsequent dilutions are made to match the concentration of the samples being analyzed.

Sample Preparation
For solid samples, an acid digestion is required to bring the chromium into solution. This

often involves a combination of strong acids such as hydrofluoric (HF), nitric (HNO₃), and

hydrochloric (HCl) acids.[4]

Chromatographic Purification: To minimize isobaric interferences (e.g., from iron), a two-step

column chromatography procedure is often employed to separate chromium from the sample

matrix.[4] This is a critical step for achieving high-precision measurements.

Instrumental Analysis by MC-ICP-MS
Instrumentation: A multi-collector inductively coupled plasma mass spectrometer is used for

the isotopic analysis.

Standard-Sample Bracketing: The measurement sequence involves analyzing the prepared

NIST SRM 979 standard solution before and after each sample analysis.[3][5] This technique

is used to correct for instrumental mass bias and drift.

Data Acquisition: The ion beams of the chromium isotopes (⁵⁰Cr, ⁵²Cr, ⁵³Cr, and ⁵⁴Cr) are

simultaneously measured by the multiple collectors.

Interference Correction: Mathematical corrections are applied to account for any remaining

isobaric interferences, for example, from ⁵⁴Fe on ⁵⁴Cr.

Data Processing and Validation
The measured isotope ratios of the samples are normalized to the average of the bracketing

NIST SRM 979 measurements.

The accuracy of the method is validated by comparing the measured isotopic composition of

a secondary reference material or a quality control sample to its known values.
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The precision is determined by the repeated analysis of the sample and the standard over a

single analytical session and across multiple sessions.

Mandatory Visualization: Experimental Workflow
and Logical Relationships
The following diagrams illustrate the key processes involved in the validation of Chromium-54
measurements.
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Caption: Experimental workflow for ⁵⁴Cr measurement validation.
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Caption: Key relationships in the validation of ⁵⁴Cr measurements.

Comparison with Alternatives
While NIST SRM 979 is a cornerstone for calibrating and validating chromium isotope

measurements, alternative and complementary approaches are also employed in the scientific

community.

Alternative Reference Materials: Other geological or synthetic reference materials, such as

the DTS-2B dunite standard, are used as secondary standards to assess the accuracy and

reproducibility of the measurements for specific sample matrices.[5]

Alternative Analytical Techniques: Thermal Ionization Mass Spectrometry (TIMS) coupled

with a double-spike technique offers another high-precision method for chromium isotope

analysis.[4] A double-spike consists of an artificially enriched mixture of two isotopes (e.g.,

⁵⁰Cr and ⁵⁴Cr) that is added to the sample. This allows for a more accurate correction of

instrumental mass fractionation and can yield very precise data, though it can be more time-

consuming than the standard-sample bracketing approach used with MC-ICP-MS.

In conclusion, NIST SRM 979 serves as an essential certified reference material for the

validation of ⁵⁴Cr measurements, providing a benchmark for accuracy. The choice of analytical

technique, whether MC-ICP-MS with standard-sample bracketing or TIMS with a double-spike,

will depend on the specific research question, required precision, and available

instrumentation. The detailed experimental protocol and workflow provided in this guide offer a

robust framework for researchers to establish and validate their own high-precision ⁵⁴Cr

measurement capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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